Cas no 58954-22-6 (2-ethyl-1H-Imidazole-4,5-dicarboxylic acid)

• Product Name: 2-ethyl-1H-Imidazole-4,5-dicarboxylic acid
• CAS No: 58954-22-6
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• CID: 1114536
• PubChem ID: 12224823
• Update Time: 2025-10-23

2-ethyl-1H-Imidazole-4,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1H-Imidazole-4,5-dicarboxylic acid
• AKOS000320296
• MFCD02235648
• DTXSID301031976
• Oprea1_026964
• DB-409639
• 2-ethylimidazole-4,5-dicarboxylic acid
• SCHEMBL2804373
• 58954-22-6

• Inchi： 1S/C7H8N2O4/c1-2-3-8-4(6(10)11)5(9-3)7(12)13/h2H2,1H3,(H,8,9)(H,10,11)(H,12,13)
• InChI Key： UABYSXCDWOEBRI-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(=O)O)N=C(CC)N1)=O

Computed Properties

• Exact Mass: 184.04840674g/mol
• Monoisotopic Mass: 184.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 103Ų

Additional information on 2-ethyl-1H-Imidazole-4,5-dicarboxylic acid

Comprehensive Overview of 2-ethyl-1H-Imidazole-4,5-dicarboxylic acid (CAS No. 58954-22-6)

2-ethyl-1H-Imidazole-4,5-dicarboxylic acid (CAS No. 58954-22-6) is a specialized organic compound belonging to the imidazole dicarboxylic acid family. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its potential as a building block for drug discovery, coordination chemistry, and advanced material synthesis. Its unique structural features, including the presence of both imidazole and carboxylic acid functional groups, make it a valuable intermediate for designing novel molecules with tailored properties.

The growing interest in imidazole derivatives like 2-ethyl-1H-Imidazole-4,5-dicarboxylic acid is driven by their role in developing bioactive compounds and metal-organic frameworks (MOFs). With the rise of green chemistry and sustainable synthesis, this compound is being investigated for its potential in eco-friendly catalytic processes. Its ability to act as a chelating ligand has also made it a subject of study in coordination polymers and supramolecular chemistry, aligning with the current trends in nanotechnology and smart materials.

One of the most frequently searched questions about CAS No. 58954-22-6 revolves around its synthetic routes and purification methods. Industrial and academic researchers often seek optimized protocols for its preparation, given its relevance in medicinal chemistry and material science. Recent studies have highlighted its utility in designing enzyme inhibitors and antimicrobial agents, addressing global challenges such as antibiotic resistance. Additionally, its potential in electronic materials and sensors has sparked discussions in forums and scientific communities.

From a commercial perspective, 2-ethyl-1H-Imidazole-4,5-dicarboxylic acid is often compared to other imidazole-based intermediates due to its cost-effectiveness and scalability. Suppliers and manufacturers emphasize its high purity grades, which are critical for pharmaceutical applications. The compound's stability under various conditions also makes it a preferred choice for long-term storage and transportation, factors that are increasingly important in global supply chains.

In the context of drug development, this compound's structure-activity relationship (SAR) is a hot topic. Researchers are investigating how modifications to its ethyl or carboxylic acid groups can enhance bioavailability or target specificity. Such studies are particularly relevant for cancer therapeutics and neurodegenerative disease research, where imidazole derivatives play a pivotal role. The compound's compatibility with high-throughput screening platforms further boosts its appeal in modern drug discovery pipelines.

Environmental and regulatory considerations are also part of the discourse surrounding CAS No. 58954-22-6. While the compound is not classified as hazardous, its biodegradability and ecotoxicological profile are under scrutiny to ensure compliance with REACH and other global standards. This aligns with the broader industry shift toward sustainable chemical practices and green manufacturing.

Looking ahead, the demand for 2-ethyl-1H-Imidazole-4,5-dicarboxylic acid is expected to rise, driven by innovations in personalized medicine and functional materials. Its integration into AI-driven molecular design tools exemplifies how traditional chemistry is merging with cutting-edge technology. For those seeking custom synthesis or bulk procurement, understanding its physicochemical properties and handling requirements is essential for maximizing its potential across diverse applications.